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Compound of Interest

Compound Name: Hydroxy Dynasore

Cat. No.: B15680168

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy Dynasore, also known as Dyngo-4a, is a potent and cell-permeable inhibitor of

dynamin, a large GTPase essential for clathrin-mediated endocytosis and other cellular

processes.[1][2][3] As a structural analog of Dynasore, Hydroxy Dynasore exhibits improved

potency, reduced cytotoxicity, and lower binding to detergents, making it a more versatile

research tool for in vivo applications.[3][4] These notes provide a comprehensive overview of

the available data and protocols for the successful in vivo delivery and application of Hydroxy
Dynasore in preclinical research settings.

Physicochemical and In Vitro Properties
A summary of the key physicochemical and in vitro inhibitory properties of Hydroxy Dynasore
is presented below. This information is crucial for understanding its mechanism of action and

for the design of in vivo experiments.
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Property Value Source

Molecular Weight 338.31 g/mol

Molecular Formula C₁₈H₁₄N₂O₅

Appearance Yellow solid

Solubility in DMSO ≥ 100 mg/mL

IC₅₀ (Dynamin I, brain

recombinant)
0.38 µM [1][2][5]

IC₅₀ (Dynamin II, recombinant

mouse)
2.3 µM [1][2][5]

IC₅₀ (Transferrin Endocytosis) 5.7 µM [1][2][3]

In Vivo Delivery and Efficacy
Currently, the primary reported in vivo application of Hydroxy Dynasore involves its use as a

protective agent against botulinum neurotoxin type A (BoNT/A)-induced paralysis in a mouse

model.[1][2] The key parameters of this in vivo study are summarized in the following table.

Parameter Details Source

Animal Model CD-1 mice [1][2]

Dosage 30 mg/kg [1][2]

Route of Administration Intraperitoneal (i.p.) injection [1][2]

Dosing Schedule

Single dose administered 1.5 -

2 hours before BoNT/A

injection

[1][2]

Observed In Vivo Effect
Protection against BoNT/A-

induced paralysis
[1][2]
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Preparation of Hydroxy Dynasore for In Vivo
Administration
This protocol describes the preparation of a Hydroxy Dynasore solution suitable for

intraperitoneal injection in mice.

Materials:

Hydroxy Dynasore powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween 80

Saline (0.9% NaCl)

Sterile, pyrogen-free microcentrifuge tubes

Vortex mixer

Sonicator

Procedure:

Stock Solution Preparation: Prepare a stock solution of Hydroxy Dynasore in DMSO. For

example, to achieve a high concentration stock, dissolve Hydroxy Dynasore in DMSO at 45

mg/mL with the aid of sonication.[5]

Vehicle Preparation: The recommended vehicle for in vivo administration is a mixture of

DMSO, PEG300, Tween 80, and saline. A common formulation is 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% saline.[5]

Final Formulation: a. To prepare the final injection solution, first add the required volume of

the Hydroxy Dynasore stock solution in DMSO to a sterile microcentrifuge tube. b.

Sequentially add the other vehicle components (PEG300, Tween 80, and finally saline),

ensuring the solution is clear after each addition.[2] c. If precipitation occurs, gentle heating
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and/or sonication may be used to redissolve the compound.[5] d. The final concentration

should be calculated to deliver the desired dose (e.g., 30 mg/kg) in an appropriate injection

volume for the animal model (typically 5-10 mL/kg for mice). For example, a 2 mg/mL

solution can be achieved with this vehicle.[5]

Administration: The final formulated solution should be prepared fresh on the day of use and

administered to the animals via intraperitoneal injection.[2]

Assessment of In Vivo Efficacy: Botulinum Neurotoxin A
Challenge Model
This protocol outlines a method to assess the in vivo efficacy of Hydroxy Dynasore in

protecting against BoNT/A-induced paralysis.

Materials:

CD-1 mice

Prepared Hydroxy Dynasore solution (from Protocol 1)

Botulinum neurotoxin type A (BoNT/A)

Phrenic nerve-hemidiaphragm preparation setup

Physiological buffer (e.g., Krebs-Ringer solution)

Nerve stimulator

Force transducer and recording system

Procedure:

Animal Dosing: Administer a single intraperitoneal injection of Hydroxy Dynasore (30

mg/kg) or vehicle control to CD-1 mice.[1][2]

Pre-treatment Incubation: Allow a pre-treatment period of 1.5 to 2 hours for the compound to

be absorbed and distributed.[1][2]
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BoNT/A Challenge: After the pre-treatment period, inject the mice with a paralytic dose of

BoNT/A.

Phrenic Nerve-Hemidiaphragm Preparation: At a predetermined time point post-BoNT/A

injection, humanely euthanize the mice and dissect the phrenic nerve-hemidiaphragm

preparation.

Ex Vivo Muscle Function Assessment: a. Mount the preparation in an organ bath containing

physiological buffer and maintain at 37°C, aerated with 95% O₂/5% CO₂. b. Stimulate the

phrenic nerve supramaximally and record the resulting twitch tension of the hemidiaphragm

using a force transducer. c. A reduction in twitch tension in response to nerve stimulation

indicates paralysis.

Data Analysis: Compare the twitch tension in preparations from Hydroxy Dynasore-treated

animals to that of vehicle-treated controls to quantify the protective effect.
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Caption: Hydroxy Dynasore inhibits dynamin's GTPase activity, blocking vesicle scission.
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Experimental Workflow: In Vivo Efficacy Assessment

Start: CD-1 Mice

Administer Hydroxy Dynasore (30 mg/kg, i.p.)
or Vehicle Control

Wait 1.5 - 2 hours

Inject BoNT/A

Euthanize and Dissect
Phrenic Nerve-Hemidiaphragm

Ex Vivo Muscle Function Assessment
(Twitch Tension Measurement)

Data Analysis:
Compare Treated vs. Control

End: Determine Protective Effect

Click to download full resolution via product page

Caption: Workflow for assessing Hydroxy Dynasore's in vivo efficacy against BoNT/A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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